Cas no 19217-50-6 (3-methoxy-4-methylphenol)

• Product Name: 3-methoxy-4-methylphenol
• CAS No: 19217-50-6
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• MDL: MFCD16998731
• CID: 860505
• PubChem ID: 15103015
• Update Time: 2025-09-28

3-methoxy-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-methylphenol
• 1-Methyl-2-methoxy-4-hydroxy-benzol
• 3-Methoxy-4-methyl-phenol
• 4-HYDROXY-2-METHOXYTOLUENE
• 4-Hydroxy-2-methoxy-toluol
• 4-methyl-3-(methyloxy)phenol
• 5-HYDROXY-2-METHYLANISOLE
• AG-I-03151
• AGN-PC-003RAL
• CTK4E0913
• KB-32467
• MB25418
• Methyl-(5-hydroxy-2-methyl-phenyl)-aether
• SureCN275152
• EN300-223951
• AKOS024048031
• DTXSID80568219
• 19217-50-6
• SCHEMBL275152
• DB-348389
• MFCD16998731
• B-Methoxy-4-methylphenol
• CS-0119746
• SOYWOKSOKVRZRZ-UHFFFAOYSA-N
• AT19376
• SY224175
• Phenol, 3-methoxy-4-methyl-
• BS-21982

• MDL： MFCD16998731
• Inchi： 1S/C8H10O2/c1-6-3-4-7(9)5-8(6)10-2/h3-5,9H,1-2H3
• InChI Key： SOYWOKSOKVRZRZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C)O

Computed Properties

• Exact Mass: 138.0681
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 3-methoxy-4-methylphenol

Research Briefing on 3-Methoxy-4-Methylphenol (CAS: 19217-50-6): Recent Advances and Applications

3-Methoxy-4-methylphenol (CAS: 19217-50-6), also known as creosol, is a phenolic compound with significant applications in the chemical, biological, and pharmaceutical industries. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, as well as its role in antimicrobial and antioxidant activities. This briefing provides an overview of the latest research developments related to this compound, focusing on its chemical properties, biological activities, and industrial applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis of novel derivatives of 3-methoxy-4-methylphenol for potential use as antimicrobial agents. The researchers utilized a combination of computational modeling and experimental assays to identify derivatives with enhanced activity against multidrug-resistant bacterial strains. The results demonstrated that certain derivatives exhibited potent inhibitory effects against Staphylococcus aureus and Escherichia coli, suggesting their potential as candidates for new antibiotic development.

In another recent investigation, researchers from the University of Tokyo investigated the antioxidant properties of 3-methoxy-4-methylphenol in the context of neurodegenerative diseases. The study, published in Free Radical Biology and Medicine (2024), revealed that the compound could effectively scavenge reactive oxygen species (ROS) and protect neuronal cells from oxidative stress. These findings open new avenues for the development of neuroprotective agents based on phenolic compounds.

From an industrial perspective, 3-methoxy-4-methylphenol has gained attention as a key intermediate in the production of flavor and fragrance compounds. A 2024 report by the European Flavour Association highlighted its use in the synthesis of vanillin analogs, which are widely used in the food and cosmetic industries. The report emphasized the compound's versatility and cost-effectiveness compared to traditional vanillin synthesis routes.

Despite these promising developments, challenges remain in the large-scale production and purification of 3-methoxy-4-methylphenol. A recent review in Chemical Engineering Journal (2023) discussed the limitations of current extraction methods and proposed innovative separation techniques, such as membrane-assisted processes, to improve yield and purity. These advancements could significantly enhance the commercial viability of the compound for various applications.

In conclusion, recent research on 3-methoxy-4-methylphenol (CAS: 19217-50-6) underscores its multifaceted potential in medicinal chemistry, neuroprotection, and industrial applications. Future studies should focus on optimizing synthesis routes, exploring additional biological activities, and addressing scalability challenges to fully realize the compound's commercial and therapeutic potential.